Cas no 20428-75-5 (Acetic acid,2,2-dibromo-2-chloro-, methyl ester)

• Product Name: Acetic acid,2,2-dibromo-2-chloro-, methyl ester
• CAS No: 20428-75-5
• MF: C₃H₃Br₂ClO₂
• MW: 266.315718889236
• CID: 253744
• PubChem ID: 610032
• Update Time: 2025-10-29

Acetic acid,2,2-dibromo-2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2-dibromo-2-chloro-, methyl ester
• 1,6-Dibromohexane
• Chlorodibromoacetic acid methyl ester
• Methyl chlorodibromoacetate
• Methyl chlorodibromoacetate solution
• methyl 2,2-dibromo-2-chloroacetate
• Methyl dibromochloroacetate
• 20428-75-5
• DTXSID00346157
• QZQHSPJXRPFOLR-UHFFFAOYSA-N
• FT-0762761
• Acetic acid, 2,2-dibromo-2-chloro-, methyl ester
• Chlorodibromoacetic acid, methyl ester
• methyl 2, 2-dibromo-2-chloroacetate
• J-013307
• Acetic acid,2,2-dibromo-2-chloro-,methyl ester
• DB-005452
• Methylchlorodibromoacetate

• Inchi： 1S/C3H3Br2ClO2/c1-8-2(7)3(4,5)6/h1H3
• InChI Key： QZQHSPJXRPFOLR-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(Cl)Br

Computed Properties

• Exact Mass: 263.81900
• Monoisotopic Mass: 263.81883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 2.231
• Boiling Point: 181.1 °C at 760 mmHg
• Flash Point: 63.3 °C
• PSA: 26.30000
• LogP: 1.84180
• Color/Form: 1000 μg/mL in methyl tert-butyl ether

Acetic acid,2,2-dibromo-2-chloro-, methyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315
• Hazardous Material transportation number：UN 2398 3/PG 2
• WGK Germany：1
• Hazard Category Code： 38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Acetic acid,2,2-dibromo-2-chloro-, methyl ester

Acetic Acid, 2,2-Dibromo-2-Chloro-, Methyl Ester (CAS No. 20428-75-5)

Acetic acid, 2,2-dibromo-2-chloro-, methyl ester, commonly referred to as CAS No. 20428-75-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of acetic acid, modified with bromine and chlorine substituents at the second carbon atom, and esterified with a methyl group. Its unique structure endows it with distinctive chemical properties, making it a valuable component in research and industrial settings.

The molecular formula of acetic acid, 2,2-dibromo-2-chloro-, methyl ester is C₄H₃Br₂ClO₂. The compound exhibits a molecular weight of approximately 316.99 g/mol, reflecting its relatively high bromine and chlorine content. Its physical properties include a melting point of around -30°C and a boiling point of approximately 110°C at standard atmospheric pressure. These characteristics make it suitable for use in various chemical reactions under controlled conditions.

In terms of chemical reactivity, CAS No. 20428-75-5 is known for its ability to participate in nucleophilic substitution reactions due to the presence of highly electronegative halogen atoms (bromine and chlorine) on the same carbon atom. This property makes it an excellent substrate for studying reaction mechanisms involving multiple halogen substituents. Recent studies have highlighted its potential as a precursor in the synthesis of biologically active compounds, particularly in the development of novel pharmaceutical agents.

The synthesis of acetic acid, 2,2-dibromo-2-chloro-, methyl ester typically involves multi-step processes that include halogenation reactions. Researchers have recently explored more efficient methods to synthesize this compound, leveraging advanced catalytic systems and green chemistry principles to minimize environmental impact. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

In terms of applications, this compound finds utility in several areas. It serves as an intermediate in the production of specialty chemicals, including agrochemicals and advanced materials. Additionally, its role as a reagent in organic synthesis has been extensively documented in recent scientific literature. A notable application is its use in the preparation of biodegradable polymers, where it contributes to enhancing the mechanical properties of the resulting materials.

The environmental impact of CAS No. 20428-75-5 has also been a subject of recent research interest. Studies have focused on understanding its degradation pathways under various environmental conditions, such as soil and aqueous environments. These investigations aim to assess its potential risks to ecosystems and human health, ensuring that its use aligns with sustainable practices.

In conclusion, acetic acid, 2,2-dibromo-2-chloro-, methyl ester (CAS No. 20428-75-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in both academic research and industrial processes. As advancements in synthetic methodologies continue to emerge, the significance of this compound in driving innovation across various sectors is expected to grow further.